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Compound of Interest

Compound Name: Gpx4-IN-7

Cat. No.: B12386673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Gpx4-IN-7, a representative direct

inhibitor of Glutathione Peroxidase 4 (GPX4), and its effects on various cancer cell lines. While

the specific designation "Gpx4-IN-7" is not widely documented in publicly available research,

this document synthesizes data from well-characterized direct GPX4 inhibitors, such as RSL3,

to provide a robust framework for understanding its mechanism of action and experimental

application.

GPX4 is a crucial enzyme that protects cells from ferroptosis, a form of iron-dependent

programmed cell death characterized by the accumulation of lipid peroxides.[1][2][3] By

inhibiting GPX4, compounds like Gpx4-IN-7 can selectively induce ferroptosis in cancer cells,

making it a promising therapeutic strategy, particularly for treatment-resistant cancers.[4][5]

Quantitative Data: Potency of Direct GPX4 Inhibition
in Cancer Cell Lines
The half-maximal inhibitory concentration (IC50) is a key measure of a drug's potency. The

following table summarizes the reported IC50 values for the well-characterized direct GPX4

inhibitor RSL3 in various cancer cell lines, illustrating the potential efficacy of Gpx4-IN-7. It is

important to note that these values can vary based on experimental conditions and the specific

cell line.
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Cell Line Cancer Type RSL3 IC50 (µM)

HT-1080 Fibrosarcoma ~0.02

786-O Renal Cell Carcinoma ~0.1

A549 Lung Carcinoma >10

HCT-116 Colorectal Carcinoma Variable

MDA-T68 Papillary Thyroid Cancer ~0.05

MDA-T32 Papillary Thyroid Cancer ~0.2

K1 Papillary Thyroid Cancer ~0.4

Signaling Pathway and Experimental Workflows
To visualize the mechanisms and experimental procedures associated with Gpx4-IN-7, the

following diagrams are provided in DOT language for use with Graphviz.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b12386673?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytosol

PUFA-PLs Lipid Peroxides
(L-OOH)

Lipid Peroxidation
Lipid Alcohols

(L-OH)

Reduction

Ferroptosis

System Xc- Cystine (in)Cystine (out)
Import

Cysteine

GSH

GPX4

Cofactor

GSSG

Gpx4-IN-7
Inhibition

Synthesis

Click to download full resolution via product page

Gpx4-IN-7 inhibits GPX4, leading to ferroptosis.
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Workflow for determining Gpx4-IN-7 IC50 values.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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